Cas no 43189-45-3 ((2S)-2-amino-2-(thiophen-2-yl)acetic acid)

• Product Name: (2S)-2-amino-2-(thiophen-2-yl)acetic acid
• CAS No: 43189-45-3
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD00078081
• CID: 332766
• PubChem ID: 736059
• Update Time: 2025-04-19

(2S)-2-amino-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,a-amino-, (aS)-
• (2S)-2-Amino-2-(2-thienyl)acetic acid
• (R)-2-Thienylglycine
• (S)-2-amino-2-(thiophen-2-yl)acetic acid
• (S)-2-Thienylglycine
• D-2-(2-Thienyl)-glycine
• (S)-2-(2-Thienyl)-glycine
• (R)-amino(thiophen-2-yl)acetic acid
• D-2-THIENYLGLYCINE
• D-A-(2-THIENYL)GLYCINE
• EINECS 256-134-7
• H-(2)THG-OH
• H-(2-THIENYL)GLY-OH
• H-D-(2)THG-OH
• H-D-(2-THIENYL)GLY-OH
• H-D-THG-OH
• L-(2-Thienyl)glycin
• D-2-(2-Thienyl)glycine
• D-alpha-Amino-2-thiopheneacetic acid
• (2S)-2-amino-2-(thiophen-2-yl)acetic acid
• BIDD:GT0554
• MFCD00078081
• 2-Thiopheneacetic acid, a-amino-, (aS)-
• (S)-AMINO-THIOPHEN-2-YL-ACETIC ACID
• DTXSID701314615
• D-R-(2-thienyl)glycined
• CS-W017972
• (S)-2-AMINO-2-(THIOPHEN-2-YL)ACETICACID
• XLMSKXASROPJNG-RXMQYKEDSA-N
• PS-12883
• 43189-45-3
• SCHEMBL1527327
• D-alpha-(2-Thienyl)glycine
• H-D-THG(2)-OH
• A826210
• L-ALPHA-(2-THIENYL)GLYCINE
• AKOS006273568
• HY-W017256
• (2s)-amino(2-thienyl)acetic acid
• (2S)-2-amino-2-thiophen-2-ylacetic acid
• (2S)-2-azanyl-2-thiophen-2-yl-ethanoic acid
• D-α-(2-Thienyl)glycine
• L-I+/--(2-Thienyl)glycine
• DA-60995
• (S)-AMINO(THIOPHEN-2-YL)ACETIC ACID

• MDL： MFCD00078081
• Inchi： 1S/C6H7NO2S/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5H,7H2,(H,8,9)/t5-/m1/s1
• InChI Key： XLMSKXASROPJNG-RXMQYKEDSA-N
• SMILES： S1C=CC=C1[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.418
• Melting Point: 189 ºC
• Boiling Point: 311.8 °C at 760 mmHg
• Flash Point: 142.4 °C
• PSA: 91.56000
• LogP: 1.53280

(2S)-2-amino-2-(thiophen-2-yl)acetic acid Security Information

• WGK Germany：3